6-(dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid
Overview
Description
6-(Dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid is a chemical compound with the molecular formula C9H15O3P and a molecular weight of 202.19 g/mol . This compound is characterized by the presence of a cyclohexene ring substituted with a dimethylphosphoryl group and a carboxylic acid group. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 6-(dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid involves several steps. . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
6-(Dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding phosphine oxides.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The dimethylphosphoryl group can be substituted with other functional groups under appropriate conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
6-(Dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid is utilized in several scientific research fields:
Chemistry: It serves as a building block for synthesizing more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research explores its potential therapeutic applications, including its role as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 6-(dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid involves its interaction with specific molecular targets. The dimethylphosphoryl group can participate in various biochemical pathways, influencing enzyme activity and cellular processes. The carboxylic acid group may also play a role in binding to proteins and other biomolecules, modulating their function .
Comparison with Similar Compounds
6-(Dimethylphosphoryl)cyclohex-1-ene-1-carboxylic acid can be compared with other similar compounds, such as:
Cyclohexene-1-carboxylic acid: Lacks the dimethylphosphoryl group, resulting in different chemical properties and reactivity.
Dimethylphosphoryl derivatives: Compounds with similar phosphoryl groups but different ring structures or substituents.
The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2639405-80-2 |
|---|---|
Molecular Formula |
C9H15O3P |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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